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Compound of Interest

Compound Name: Hemo-De
CAS No.: 106716-79-4
Cat. No.: B1167983
Get Quote
. J

An In-depth Technical Review for Researchers, Scientists, and Drug Development
Professionals

Hemo-De, a widely used clearing agent and xylene substitute in histology, parasitology, and
other laboratory settings, offers a less toxic alternative to traditional solvents.[1][2][3][4][5][6] Its
primary component, d-Limonene, is a terpene-based chemical derived from citrus fruits, lending
it a characteristic citrus odor.[1][2][7][8] While generally considered safer than xylene, a
thorough understanding of its properties and associated hazards is paramount for ensuring
laboratory safety. This guide provides a detailed overview of the safety data for Hemo-De,
compiled from various safety data sheets (SDS), to equip researchers with the knowledge
needed for safe handling and use.

Chemical and Physical Properties

Understanding the physical and chemical characteristics of Hemo-De is fundamental to its safe
storage and handling. As a flammable liquid, precautions to avoid ignition sources are critical.
[BI[9][10]
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Property Value Source

Appearance Clear to colorless liquid [7]

Odor Slight citrus odor [7]
D-Limonene, orange oil
terpenes, Carvene, (+)-4-

Synonyms [71[8]
Isopropenyl-1-
methylcyclohexene

CAS Number 5989-27-5 (for d-Limonene) [118]r10q[11]

- ) 175-176°C (347-349°F) @ 760

Boiling Point (121071811 1]
mmHg

Flash Point 48-49.4°C (118.4-121°F) [AI21071811 1]

Freezing Point

-74°C to -96°C (-101.2°F to
-140.8°F)

(1121718l

Vapor Pressure

<2 mmHg @ 68°F (20°C); 1.98

[7](8]

mm Hg @ 25°C
Vapor Density 4.7 (Air=1) [8][11]
Specific Gravity 0.840-0.841 g/cm3 [8][11]
Solubility in Water Insoluble [8][11]
pH 4.24 [7]

Autoignition Temperature

255°C (491°F)

[8]

Explosion Limits

Lower: 0.70 vol %, Upper: 6.10

vol %

[8]

Hazard Identification and Classification

Hemo-De is classified as a flammable liquid and poses several health and environmental

hazards.[7][8][9][10] Understanding these hazards, as communicated through the Globally

Harmonized System (GHS), is crucial for risk assessment and the implementation of

appropriate safety measures.
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GHS Hazard Categories:[7][9][10]

Flammable Liquid: Category 3

Skin Irritant: Category 2

Skin Sensitizer: Category 1

Aspiration Hazard: Category 1

Eye Irritant: Category 2B

Aquatic Hazard (Acute and Chronic): Category 1

Signal Word: DANGER[7][10]

Hazard Statements:[7][10]

H226: Flammable liquid and vapor.

o H304: May be fatal if swallowed and enters airways.

e H315: Causes skin irritation.

e H317: May cause an allergic skin reaction.

e H320: Causes eye irritation.

e H410: Very toxic to aquatic life with long-lasting effects.

The following diagram illustrates the logical flow from hazard identification via GHS pictograms
to the necessary precautionary and response actions.
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Precautionary Measures
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Alert Others & Evacuate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. emsdiasum.com [emsdiasum.com]

e 2. emsdiasum.com [emsdiasum.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1167983/docs?utm_src=pdf-body-img#hemo-de-a-comprehensive-safety-guide-for-laboratory-professionals
https://www.benchchem.com/product/b1167983?utm_src=pdf-custom-synthesis#bc-rfq
https://www.emsdiasum.com/hemo-de-xylene-substitute
https://www.emsdiasum.com/xylene-substitute-hemo-de-1-gal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3. Electron Microscopy Sciences Xylene Substitute Hemo-De (d-Limonene) 1 GL, | Fisher
Scientific [fishersci.com]

4. Use of Hemo-De to eliminate toxic agents used for concentration and trichrome staining of
intestinal parasites - PubMed [pubmed.ncbi.nim.nih.gov]

5. Hemo-De as substitute for ethyl acetate in formalin-ethyl acetate concentration technique -
PMC [pmc.ncbi.nim.nih.gov]

6. Use of Hemo-De to eliminate toxic agents used for concentration and trichrome staining of
intestinal parasites - PMC [pmc.ncbi.nim.nih.gov]

7. resource.iyp.tw [resource.iyp.tw]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
9. falma.co.jp [falma.co.jp]

10. emsdiasum.com [emsdiasum.com]

11. med-chem.com [med-chem.com]

To cite this document: BenchChem. [Hemo-De: A Comprehensive Safety Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167983/docs#hemo-de-a-comprehensive-safety-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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